3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate

• Molecular Formula: C22H19NO7S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: [3-[(3-methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C22H19NO7S/c1-26-15-6-9-19(10-7-15)31(24,25)30-18-8-11-20-21(23-29-22(20)13-18)14-28-17-5-3-4-16(12-17)27-2/h3-13H,14H2,1-2H3
• InChI Key: RQSMTMHSXZCZDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=NO3)COC4=CC=CC(=C4)OC

Description

3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate is a synthetic benzoxazole derivative characterized by a 1,2-benzoxazole core substituted at position 3 with a (3-methoxyphenoxy)methyl group and at position 6 with a 4-methoxybenzenesulfonate ester.

Preparation Methods

The synthesis of 3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate typically involves multiple steps, including the formation of the benzoxazole ring and the subsequent attachment of the methoxyphenoxy and methoxybenzenesulfonate groups. The specific synthetic routes and reaction conditions can vary, but common methods include:

Formation of Benzoxazole Ring: This step often involves the cyclization of o-aminophenol derivatives with carboxylic acids or their derivatives under acidic or basic conditions.

Attachment of Methoxyphenoxy Group: This step can be achieved through nucleophilic substitution reactions, where a methoxyphenol derivative reacts with a suitable leaving group on the benzoxazole ring.

Attachment of Methoxybenzenesulfonate Group: This step typically involves the reaction of the benzoxazole derivative with methoxybenzenesulfonyl chloride in the presence of a base to form the final product

Chemical Reactions Analysis

3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the cleavage of the sulfonate group.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace the methoxy or sulfonate groups.

Hydrolysis: Under acidic or basic conditions, the compound can be hydrolyzed to yield the corresponding phenol and sulfonic acid derivatives

Scientific Research Applications

3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the modulation of their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between the target compound and related benzoxazole derivatives:

Compound Name	Core Structure	Substituents	Functional Groups	Biological Notes
3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate	1,2-benzoxazol-6-yl	3-[(3-Methoxyphenoxy)methyl], 4-methoxybenzenesulfonate	Ether, sulfonate ester, methoxy	No direct biological data available.
3-{5-[4-(Cyclopentyloxy)-2-hydroxybenzoyl]-2-[(3-hydroxy-1,2-benzoxazol-6-yl)methoxy]phenyl} propanoic acid	1,2-benzoxazol-6-yl	3-hydroxy, cyclopentyloxy, hydroxybenzoyl, propanoic acid	Hydroxy, ketone, carboxylic acid	Detected in human blood; therapeutic potential noted.
methyl 4-{[(3-phenyl-1,2-benzoxazol-6-yl)oxy]methyl}benzoate	1,2-benzoxazol-6-yl	3-phenyl, 4-(methoxycarbonyl)benzyloxy	Ester, phenyl	No biological data reported.
1,2-benzoxazol-3-ylmethanesulfonamide	1,2-benzoxazol-3-yl	Methanesulfonamide	Sulfonamide	Potential pharmaceutical applications (e.g., antibacterial).

Key Findings from Comparative Analysis

Bioavailability and Detection :

• The compound from contains a carboxylic acid group and hydroxy substituents, which may enhance solubility and bioavailability, as evidenced by its detection in human blood . In contrast, the target compound’s sulfonate ester and methoxy groups could improve solubility but lack corroborated biodistribution data.

Functional Group Impact: Sulfonate vs. Sulfonamide: The sulfonate ester in the target compound differs from the sulfonamide in ’s compound. Sulfonamides are commonly associated with antimicrobial activity, whereas sulfonate esters may serve as prodrugs or solubility enhancers . Methoxy vs.

Structural Diversity and Applications :

• The phenyl-substituted benzoxazole in (methyl benzoate derivative) lacks polar groups, suggesting lower solubility but possible utility in lipophilic environments .
• The cyclopentyloxy and hydroxybenzoyl groups in ’s compound indicate a more complex pharmacophore, aligning with its proposed therapeutic role .

Biological Activity

3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate is a synthetic organic compound that has attracted attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a benzoxazole moiety and a methoxyphenyl group, suggesting diverse interactions with biological targets.

Chemical Structure and Properties

Property	Value
Common Name	3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate
CAS Number	Not specified
Molecular Formula	C$_{25}$H$_{23}$N O$_{8}$
Molecular Weight	465.5 g/mol
Density	Not available
Boiling Point	Not available

Biological Activities

Research indicates that 3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies have shown that compounds with similar structures possess antimicrobial properties, potentially inhibiting the growth of various bacteria and fungi.
• Anti-inflammatory Effects : Compounds containing benzoxazole moieties are known for their anti-inflammatory properties, suggesting this compound may modulate inflammatory pathways.
• Anticancer Potential : Some derivatives of benzoxazole have demonstrated cytotoxic effects against cancer cell lines, indicating potential use in cancer therapy.
• Immunomodulatory Effects : There is evidence that related compounds may act as immunomodulators, influencing immune responses and offering therapeutic avenues for autoimmune diseases.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of benzoxazole derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that compounds with methoxy substituents exhibited significant inhibitory effects, suggesting that 3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate may share similar properties.

Case Study 2: Anti-inflammatory Mechanisms

In vitro experiments demonstrated that benzoxazole derivatives could inhibit the production of pro-inflammatory cytokines in macrophages. This suggests a potential mechanism for anti-inflammatory action that could be relevant for the compound .

Case Study 3: Cytotoxicity Against Cancer Cells

Research conducted on various benzoxazole derivatives revealed cytotoxic activity against human cancer cell lines such as HeLa and MCF-7. The findings support further investigation into the anticancer potential of 3-[(3-Methoxyphenoxy)methyl]-1,2-benzoxazol-6-yl 4-methoxybenzenesulfonate.